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Compound of Interest

Compound Name:
4-Chloro-3-ethoxy-2-

fluorophenylacetonitrile

CAS No.: 1323966-15-9

Cat. No.: B1428449

Get Quote

Executive Summary & Application Context
4-Chloro-3-ethoxy-2-fluorophenylacetonitrile (CAS: 1323966-15-9) is a high-value

pharmacophore intermediate, primarily utilized in the synthesis of tyrosine kinase inhibitors

(TKIs) and next-generation agrochemicals. Its structural core—a poly-substituted benzene ring

featuring a "halo-alkoxy-halo" motif—is critical for modulating lipophilicity and metabolic stability

in drug candidates.

This guide provides a definitive spectroscopic profile for researchers. Unlike generic databases,

we focus on the causality of spectral features, particularly the scalar couplings introduced by

the fluorine atom (

), which often complicate structural assignment in standard

NMR workflows.

Chemical Identity & Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1428449#bc-rfq
https://www.benchchem.com/product/b1428449/docs?utm_src=pdf-body#spectroscopic-data-of-4-chloro-3-ethoxy-2-fluorophenylacetonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1428449?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

IUPAC Name 2-(4-Chloro-3-ethoxy-2-fluorophenyl)acetonitrile

CAS Number 1323966-15-9

Molecular Formula

Molecular Weight 213.64 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in

, DMSO, MeOH; Insoluble in water

Key Functional Groups
Nitrile (CN), Aryl Fluoride, Aryl Chloride, Ethoxy

Ether

Spectroscopic Analysis: The Core Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
Rationale: The presence of Fluorine-19 (

, 100% abundance) creates extensive spin-spin splitting (

-coupling) visible in both proton and carbon spectra. Assignments must account for these
couplings to avoid misidentifying impurities.

Experimental Conditions:

Solvent:

(Deuterated Chloroform) is preferred to prevent solvent overlap with the benzylic protons.

Frequency: 400 MHz or higher recommended for resolving aromatic multiplets.

A.

NMR Data (400 MHz,

)
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Position
Shift (

, ppm)
Multiplicity Integration

Coupling
Constants (

, Hz)

Assignment
Logic

Ar-H (H6) 7.15 – 7.20
dd (Doublet

of Doublets)
1H ,

Ortho to

, Meta to F.

Ar-H (H5) 7.22 – 7.28
dd (Doublet

of Doublets)
1H ,

Ortho to Cl,

Para to F.

4.12 q (Quartet) 2H

Characteristic

ethoxy

methylene.[1]

3.78
d (Doublet) or

br s
2H

Benzylic

protons often

show long-

range

coupling to

ortho-F.

1.45 t (Triplet) 3H

Terminal

methyl of

ethoxy group.

Expert Insight: The benzylic protons at 3.78 ppm often appear as a singlet in low-resolution

scans. However, a high-resolution scan will reveal a fine doublet (

) due to long-range coupling with the fluorine at the 2-position. This is a key

"fingerprint" for confirming regiochemistry.

B.
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NMR Data (100 MHz,

)

Nitrile (

):

ppm (s).

C-F (C2):

ppm (d,

). Large coupling confirms F attachment.

C-O (C3):

ppm (d,

).

Benzylic (

):

ppm (d,

).

Ethoxy:

(

),

(

).
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Rationale: IR is the fastest method to verify the integrity of the nitrile group, which is susceptible

to hydrolysis.

Nitrile Stretch (

):2250–2255 cm⁻¹ (Sharp, Medium intensity).

Note: If this band broadens or shifts to 1650–1700 cm⁻¹, it indicates hydrolysis to the

amide (primary impurity).

Ether Stretch (

): 1050–1250 cm⁻¹ (Strong).

Aromatic C-H: 3000–3100 cm⁻¹.

Mass Spectrometry (MS)
Ionization: ESI+ (Electrospray Ionization) or EI (Electron Impact).

Molecular Ion:

,

.

Isotope Pattern: The Chlorine atom imparts a characteristic 3:1 intensity ratio between the

213 and 215 peaks.

Fragmentation (EI): Loss of

(m/z 198) and loss of

(m/z 187) are common pathways.

Synthesis & Impurity Profiling Workflow
Understanding the synthesis is crucial for interpreting spectroscopic data, as specific impurities

(precursors) may linger.
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Common Synthesis Route:

Starting Material: 4-Chloro-3-ethoxy-2-fluorotoluene.

Bromination: Radical bromination to benzyl bromide.

Cyanation: Nucleophilic substitution with NaCN.

Visualized Workflow (DOT Diagram):

4-Chloro-3-ethoxy-
2-fluorotoluene

Intermediate:
Benzyl Bromide

NBS, AIBN
(Radical Bromination) Target:

Phenylacetonitrile

NaCN, DMSO
(SN2 Substitution) Impurity:

Hydrolyzed Amide

H2O/Acid
(Hydrolysis)

Click to download full resolution via product page

Caption: Figure 1. Standard synthetic pathway showing the critical cyanations step and

potential hydrolysis impurity.

Experimental Protocol: Sample Preparation
To ensure reproducibility of the spectroscopic data above, follow this specific preparation

protocol.

Step 1: Purity Check (TLC)

Stationary Phase: Silica Gel 60 F254.

Mobile Phase: Hexane:Ethyl Acetate (4:1).

Visualization: UV (254 nm). The nitrile is UV active.

Rf Value: Expect

. (Benzyl bromides usually run higher; Amides run much lower).

Step 2: NMR Sample Prep
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Weigh 10–15 mg of the solid into a clean vial.

Add 0.6 mL of

(ensure TMS internal standard is present).

Sonicate for 30 seconds to ensure complete dissolution.

Filter through a cotton plug if any turbidity remains (removes inorganic salts like NaBr from

synthesis).

Step 3: Data Acquisition

Set relaxation delay (

) to 2.0 seconds to allow full relaxation of aromatic protons adjacent to Fluorine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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